Cas no 2172122-28-8 (2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid)

2-3-(Aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid is a specialized cyclopentyl-based derivative featuring both aminomethyl and Boc-protected amino functional groups. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for peptide modifications and pharmaceutical research. The Boc group ensures selective deprotection under mild acidic conditions, enabling controlled functionalization. The compound’s cyclopentyl backbone contributes to conformational rigidity, which can enhance binding affinity in drug design. Its dual functionality allows for versatile applications in medicinal chemistry, including the development of protease inhibitors or receptor-targeted therapeutics. High purity and stability under standard handling conditions further underscore its utility in advanced synthetic workflows.

2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid structure

2172122-28-8 structure

Product Name:2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid

CAS No:2172122-28-8

MF:C₁₃H₂₄N₂O₄

MW:272.340663909912

CID:5772259

PubChem ID:165861074

Update Time:2025-06-07

2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2172122-28-8
- 2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid
- EN300-1287619
- 2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid
- Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(18)15-13(7-10(16)17)5-4-9(6-13)8-14/h9H,4-8,14H2,1-3H3,(H,15,18)(H,16,17)
- InChI Key： OAKXJQWWIAENIF-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC(CN)C1)=O

Computed Properties

Exact Mass: 272.17360725g/mol
Monoisotopic Mass: 272.17360725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 102Å²

2-3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclopentylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1287619-0.05g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	0.05g	$888.0	2023-05-26
Enamine	EN300-1287619-0.1g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	0.1g	$930.0	2023-05-26
Enamine	EN300-1287619-0.25g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	0.25g	$972.0	2023-05-26
Enamine	EN300-1287619-0.5g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	0.5g	$1014.0	2023-05-26
Enamine	EN300-1287619-1.0g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	1g	$1057.0	2023-05-26
Enamine	EN300-1287619-2.5g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	2.5g	$2071.0	2023-05-26
Enamine	EN300-1287619-5.0g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	5g	$3065.0	2023-05-26
Enamine	EN300-1287619-10.0g	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	10g	$4545.0	2023-05-26
Enamine	EN300-1287619-50mg	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	50mg	$707.0	2023-10-01
Enamine	EN300-1287619-100mg	2-[3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclopentyl]acetic acid	2172122-28-8	100mg	$741.0	2023-10-01